2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester

• IUPAC Name: 2-cyclobutyloxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• InChI: InChI=1S/C13H20BNO3S/c1-12(2)13(3,4)18-14(17-12)10-8-19-11(15-10)16-9-6-5-7-9/h8-9H,5-7H2,1-4H3
• InChI Key: UYLZUHKPFMIWEV-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CSC(=N2)OC3CCC3
• Molecular Formula: C13H20BNO3S
• Molecular Weight: 281.2 g/mol

Description

2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester (2-CBTPE) is a novel small molecule that has been widely studied in recent years due to its potential applications in medicinal chemistry. It is a boronate ester of cyclobutylthiazole and pinacol, and is widely used in the development of new drugs. 2-CBTPE is of particular interest due to its unique and versatile structure, which allows for a wide range of possible applications in medicinal chemistry.

Scientific Research Applications

2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester has a wide range of potential applications in medicinal chemistry and other scientific research fields. It has been used in the development of new drugs, as well as in the study of enzyme inhibition, protein-protein interactions, and drug delivery systems. It has also been used in the study of cancer, diabetes, and other diseases. Additionally, 2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester has been used in the study of the structure and function of proteins, as well as in the study of enzyme-substrate interactions.

Mechanism of Action

The mechanism of action of 2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester is still not fully understood. However, it is believed that 2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester acts as an inhibitor of enzymes, such as cytochrome P450 enzymes, which are important for drug metabolism. Additionally, it is believed that 2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester may act as an agonist for certain receptors, such as the cannabinoid receptors. Furthermore, 2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester has been shown to interact with proteins, such as the Bcl-2 protein, and may also act as a pro-drug, which is able to be converted into an active drug by metabolic processes.
Biochemical and Physiological Effects
2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester has been shown to have a variety of biochemical and physiological effects. In animal studies, 2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester has been shown to have anti-inflammatory, anti-tumor, and anti-diabetic effects. Additionally, it has been shown to have neuroprotective and antioxidant effects, as well as to reduce the risk of cardiovascular disease. Furthermore, 2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester has been shown to have anti-microbial and anti-viral effects, and may also be useful in the treatment of certain neurological disorders.

Advantages and Limitations for Lab Experiments

2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester has a number of advantages and limitations for lab experiments. One of the main advantages of using 2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester for lab experiments is its low toxicity. Additionally, 2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester is relatively inexpensive and easy to obtain. Furthermore, 2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester has a wide range of possible applications in medicinal chemistry and other scientific research fields. However, one of the main limitations of using 2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester for lab experiments is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester has a wide range of potential applications in medicinal chemistry and other scientific research fields, and there are a number of possible future directions for its use. These include the development of new drugs, the study of enzyme inhibition, protein-protein interactions, and drug delivery systems, as well as the study of cancer, diabetes, and other diseases. Additionally, 2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester may be useful in the study of the structure and function of proteins, as well as in the study of enzyme-substrate interactions. Furthermore, 2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester may be useful in the development of new treatments for neurological disorders, as well as for the treatment of inflammation, tumors, and other diseases.

Synthesis Methods

2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester can be synthesized through a variety of methods, including the use of boronic acids, thiazole derivatives, and pinacol esters. The most common method involves the reaction of a thiazole derivative, such as 2-amino-4-methylthiazole, with a boronic acid, such as pinacolboronic acid, in the presence of a base, such as potassium carbonate. This reaction yields 2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester, which can then be purified and isolated. Other methods for the synthesis of 2-(Cyclobutoxy)thiazole-4-boronic acid pinacol ester include the use of pinacol esters, such as pinacol ester of cyclobutylthiazole, and the use of a palladium-catalyzed reaction.